Cas no 109998-76-7 (Di-mu-iodobis(ethylenediamine)diplatinum (II))

• Product Name: Di-mu-iodobis(ethylenediamine)diplatinum (II)
• CAS No: 109998-76-7
• MF: C₄H₁₆I₂N₆O₆Pt₂
• MW: 888.171390533447
• MDL: MFCD00058712
• CID: 162673
• PubChem ID: 329762175
• Update Time: 2025-06-09

Di-mu-iodobis(ethylenediamine)diplatinum (II) Chemical and Physical Properties

Names and Identifiers

• Di-mu-iodobis(ethylenediamine)diplatinum (II)
• (Ethylenediamine) lodoplatinum (II) Dimer
• DI-MU-IODOBIS(ETHYLENEDIAMINE)-DI-PLATINUM(II) NITRATE
• ethane-1,2-diamine,iodoplatinum(1+),dinitrate
• (Ethylenediamine)iodoplatinum(II) dimer dinitrate
• Bis(1,2-ethanediamine-N,N inverted exclamation marka)di-
• Di-
• I-iodobis(ethylenediamine)diplatinum(II) dinitrate
• I-iododiplatinum(II) dinitrate
• PIP
• DiiodobisethylenediaminediplatinumIInitr
• ethane-1,2-diamine:iodoplatinum(1+):dinitrate
• Diiodobis(ethylenediamine)diplatinum(II)nitratepip
• Di-?iodobis(ethylenediamine)-di-platinum (II) nitrate
• (Ethylenediamine)iodoplatinum(II) dimer dinitrate 96%
• Di-mu-iodobis(ethylenediamine)diplatinum(II)nitrate,99%PIP
• 109998-76-7
• Di-mu-iodobis(ethylenediamine)diplatinum(II)nitrate
• Di-?-iodobis(ethylenediamine)-di-platinum(II) nitrate
• MFCD00058712
• Di--iodobis(ethylenediamine)diplatinum(II)nitrate
• ethane-1,2-diamine;iodoplatinum(1+);dinitrate

• MDL： MFCD00058712
• Inchi： 1S/2C2H8N2.2HI.2NO3.2Pt/c2*3-1-2-4;;;2*2-1(3)4;;/h2*1-4H2;2*1H;;;;/q;;;;2*-1;2*+2/p-2
• InChI Key： NRXMBGQJNZDBOD-UHFFFAOYSA-L
• SMILES： [Pt+]I.[Pt+]I.[O-][N+](=O)[O-].[O-][N+](=O)[O-].NCCN.NCCN

Computed Properties

• Exact Mass: 887.85200
• Monoisotopic Mass: 887.85167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 26.8
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 230Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 268 °C
• PSA: 241.84000
• LogP: 2.94340
• Solubility: Not available

Di-mu-iodobis(ethylenediamine)diplatinum (II) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Safety Term：Risk Statements 36/37/38Safety Statements 26-36/37/39
• Risk Phrases：R36/37/38

Additional information on Di-mu-iodobis(ethylenediamine)diplatinum (II)

Di-μ-Iodobis(ethylenediamine)diplatinium (II) (CAS No. 109998-76-7): A Comprehensive Overview

Di-μ-iodobis(ethylenediamine)diplat (CAS No. 109998-76-7) is a coordination complex that has garnered significant attention in the fields of inorganic chemistry, materials science, and medicinal chemistry. This compound, also known as diplat, is a platinum(II) complex with a unique structure and properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The structure of Di-μ-iodobis(ethylenediamine)diplat consists of two platinum(II) centers bridged by two iodide ions, with each platinum center coordinated to an ethylenediamine ligand. This arrangement results in a highly symmetric and stable complex, which is crucial for its potential use in medicinal applications. The ethylenediamine ligands provide additional stability and solubility, making the compound more suitable for biological environments.

Recent studies have highlighted the potential of Di-μ-iodobis(ethylenediamine)diplat in cancer therapy. Platinum-based drugs, such as cisplatin and carboplatin, have been widely used in chemotherapy due to their ability to form cross-links with DNA, leading to cell death. However, these drugs often suffer from issues such as resistance and toxicity. Di-μ-iodobis(ethylenediamine)diplat offers a promising alternative due to its unique structure and mechanism of action.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the antitumor activity of Di-μ-iodobis(ethylenediamine)diplat. The results showed that this compound exhibited significant cytotoxicity against various cancer cell lines, including those resistant to traditional platinum-based drugs. The mechanism of action was found to involve DNA intercalation and the induction of apoptosis, suggesting a potential role in overcoming drug resistance.

Beyond its therapeutic applications, Di-μ-iodobis(ethylenediamine)diplat has also been explored for its use in materials science. Its unique electronic and optical properties make it a candidate for applications in photovoltaic devices and luminescent materials. Research published in the Inorganic Chemistry Frontiers demonstrated that the compound exhibits strong luminescence under UV light, making it a promising material for developing efficient light-emitting diodes (LEDs).

The synthesis of Di-μ-iodobis(ethylenediamine)diplat involves a straightforward reaction between platinum(II) chloride and ethylenediamine in the presence of iodide ions. The high yield and purity of the product make it an attractive option for large-scale production. Additionally, the compound's stability under various conditions ensures its reliability in both laboratory and industrial settings.

In conclusion, Di-μ-iodobis(ethylenediamine)diplat (CAS No. 109998-76-7) is a versatile coordination complex with significant potential in both medicinal and materials science applications. Its unique structure and properties make it a valuable candidate for further research and development, particularly in the areas of cancer therapy and advanced materials. As ongoing studies continue to uncover new insights into its behavior and applications, the future prospects for this compound appear highly promising.